Cas no 34396-64-0 (10H-Phenothiazine-2-sulfonamide,10-[2-(dimethylamino)propyl]-N,N-dimethyl-, hydrochloride (1:1))

10H-Phenothiazine-2-sulfonamide,10-[2-(dimethylamino)propyl]-N,N-dimethyl-, hydrochloride (1:1) structure
34396-64-0 structure
Product Name:10H-Phenothiazine-2-sulfonamide,10-[2-(dimethylamino)propyl]-N,N-dimethyl-, hydrochloride (1:1)
CAS No:34396-64-0
MF:C19H26ClN3O2S2
MW:428.011641025543
CID:322620
PubChem ID:3015684
Update Time:2025-04-19

10H-Phenothiazine-2-sulfonamide,10-[2-(dimethylamino)propyl]-N,N-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine-2-sulfonamide,10-[2-(dimethylamino)propyl]-N,N-dimethyl-, hydrochloride (1:1)
    • 10-[2-(dimethylamino)propyl]-N,N-dimethylphenothiazine-2-sulfonamide,hydrochloride
    • 10-(2-(Dimethylamino)propyl)-N,N-dimethyl-10H-phenothiazine-2-sulphonamide monohydrochloride
    • 10-[2-(dimethylamino)propyl]-N,N-dimethyl-10H-phenothiazine-2-sulfonamide hydrochloride
    • 34396-64-0
    • EINECS 251-996-0
    • NS00087541
    • 10H-Phenothiazine-2-sulfonamide,10-[2-(dimethylamino)propyl]-N,N-dimethyl-,hydrochloride(1:1)
    • DTXSID60955946
    • Q27293696
    • X8U1M6U72V
    • UNII-X8U1M6U72V
    • 10-[2-(dimethylamino)propyl]-N,N-dimethyl-10H-phenothiazine-2-sulphonamide monohydrochloride
    • FONAZINE HYDROCHLORIDE [MI]
    • DIMETHOTHIAZINE MONOHYDROCHLORIDE
    • 10-[2-(Dimethylamino)propyl]-N,N-dimethyl-10H-phenothiazine-2-sulfonamide--hydrogen chloride (1/1)
    • Fonazine hydrochloride
    • 10H-PHENOTHIAZINE-2-SULFONAMIDE, 10-(2-(DIMETHYLAMINO)PROPYL)-N,N-DIMETHYL-, HYDROCHLORIDE (1:1)
    • Inchi: 1S/C19H25N3O2S2.ClH/c1-14(20(2)3)13-22-16-8-6-7-9-18(16)25-19-11-10-15(12-17(19)22)26(23,24)21(4)5;/h6-12,14H,13H2,1-5H3;1H
    • InChI Key: YKXZRFSKLBBPQN-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CC(C)N(C)C)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 427.11578
  • Monoisotopic Mass: 427.115496
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 576
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.5

Experimental Properties

  • Boiling Point: 533.7°Cat760mmHg
  • Flash Point: 276.6°C
  • PSA: 43.86
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